Cas no 417724-81-3 (1,4-Dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide)

• Product Name: 1,4-Dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide
• CAS No: 417724-81-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD24611822
• CID: 4651151
• PubChem ID: 22936346
• Update Time: 2025-09-23

1,4-Dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxaMide
• 1,4-Dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide
• phenyl (4-((6-carbamoyl-7-methoxyquinolin-4-yl)oxy)-
• 4-hydroxy-7-methoxyquinoline-6-carboxamide
• lenvaim-C
• Lenvatinib Impurity 19
• 6-Quinolinecarboxamide, 1,4-dihydro-7-methoxy-4-oxo-
• G67151
• SCHEMBL14079163
• MFCD24611822
• 7-methoxy-4-oxo-1H-quinoline-6-carboxamide
• G15772
• 6-Quinolinecarboxamide, 4-hydroxy-7-methoxy-
• N26F8UDG8D
• 4-Hydroxy-7-methoxy-6-quinolinecarboxamide
• EN300-204183
• SCHEMBL1896501
• SY198529
• 2110414-05-4
• UNII-N26F8UDG8D
• starbld0023769
• 4-?Hydroxy-?7-?methoxy-6-?quinolinecarboxamide?
• 417724-81-3

• MDL： MFCD24611822
• Inchi： 1S/C11H10N2O3/c1-16-10-5-8-6(4-7(10)11(12)15)9(14)2-3-13-8/h2-5H,1H3,(H2,12,15)(H,13,14)
• InChI Key： ZXSGIBJYMYHCMM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(N)=O)C(OC)=C2)C(=O)C=C1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),

Additional information on 1,4-Dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide

1,4-Dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide (CAS No. 417724-81-3): An Overview of Its Structure, Properties, and Applications

1,4-Dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide (CAS No. 417724-81-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular structure of 1,4-dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide is characterized by a quinoline ring system with a methoxy substituent at the 7-position and a carboxamide group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The methoxy group enhances the lipophilicity of the compound, which can improve its cellular uptake and bioavailability. The carboxamide group, on the other hand, can form hydrogen bonds with biological targets, contributing to its binding affinity and selectivity.

Recent studies have explored the pharmacological activities of 1,4-dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 1,4-dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

The physicochemical properties of 1,4-dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide have been extensively studied to understand its behavior in different environments. It is a white crystalline solid with a melting point ranging from 200°C to 205°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These solubility characteristics are important for its formulation and delivery in pharmaceutical applications.

Synthesis of 1,4-dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 2-chloroquinoline with an appropriate amine followed by methylation and oxidation steps to introduce the methoxy and carboxamide functionalities. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,4-dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes with acceptable safety profiles. However, further studies are needed to fully elucidate its pharmacokinetics, pharmacodynamics, and long-term effects.

In conclusion, 1,4-dihydro-7-methoxy-4-oxo-6-quinolinecarboxamide (CAS No. 417724-81-3) is a promising compound with diverse biological activities that warrant continued investigation. Its unique structural features and potential therapeutic applications make it an attractive candidate for drug development in areas such as oncology and infectious diseases. As research progresses, it is likely that new insights into its mechanisms of action and clinical utility will emerge, further enhancing our understanding of this fascinating molecule.